Cas no 2228807-82-5 (1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile
• CAS No: 2228807-82-5
• MF: C₇H₇F₄N
• MW: 181.130795717239
• CID: 5600233
• PubChem ID: 165656750
• Update Time: 2023-08-23

1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1946628
• 1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile
• 2228807-82-5
• 1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile

• Inchi： 1S/C7H7F4N/c8-5(9)7(10,11)6(4-12)2-1-3-6/h5H,1-3H2
• InChI Key： OQPYDFQEBGTBIU-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C1(C#N)CCC1)F

Computed Properties

• Exact Mass: 181.05146188g/mol
• Monoisotopic Mass: 181.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8Ų